Cas no 2034383-71-4 (3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide)

• Product Name: 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide
• CAS No: 2034383-71-4
• MF: C₁₃H₁₁N₃O₄
• MW: 273.244142770767
• CID: 6383358
• PubChem ID: 119105386
• Update Time: 2025-10-12

3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide
• F6561-0030
• 3-cyano-N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]benzamide
• 3-cyano-N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)benzamide
• 2034383-71-4
• AKOS026704542

• Inchi： 1S/C13H11N3O4/c14-7-9-2-1-3-10(6-9)12(18)15-4-5-16-11(17)8-20-13(16)19/h1-3,6H,4-5,8H2,(H,15,18)
• InChI Key： QQRGJTTWCABLLN-UHFFFAOYSA-N
• SMILES： O1C(N(C(C1)=O)CCNC(C1C=CC=C(C#N)C=1)=O)=O

Computed Properties

• Exact Mass: 273.07495584g/mol
• Monoisotopic Mass: 273.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 99.5Ų

Additional information on 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide

Research Briefing on 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide (CAS: 2034383-71-4)

In recent years, the compound 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide (CAS: 2034383-71-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazolidinone and cyano-substituted benzamide structure, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide involves a multi-step process that includes the formation of the oxazolidinone ring and subsequent coupling with a cyano-substituted benzamide moiety. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. The compound's structural features, such as the oxazolidinone ring, are known to confer stability and bioavailability, making it an attractive candidate for drug development.

From a biological perspective, 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide has demonstrated notable activity as an inhibitor of specific enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown that this compound effectively targets and inhibits key kinases implicated in cancer cell proliferation. Additionally, its ability to modulate protein-protein interactions has been explored in the context of neurodegenerative diseases, where it shows potential in disrupting pathological protein aggregates.

In vivo studies have further validated the therapeutic potential of this compound. Animal models of inflammation and cancer have shown significant reduction in disease markers following treatment with 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide. These findings are supported by pharmacokinetic data indicating favorable absorption, distribution, and metabolic stability, although further optimization may be required to minimize potential off-target effects.

Looking ahead, the clinical translation of 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide presents both opportunities and challenges. While its preclinical profile is promising, rigorous safety and efficacy studies will be essential to advance it to human trials. Collaborative efforts between academic researchers and pharmaceutical companies are expected to play a pivotal role in accelerating its development. The compound's versatility also opens avenues for structural modifications to enhance its therapeutic index and expand its application to other disease areas.

In conclusion, 3-cyano-N-2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethylbenzamide (CAS: 2034383-71-4) represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural and functional properties underscore its potential as a lead compound for addressing unmet medical needs. Continued research and development efforts will be crucial to fully realize its therapeutic promise and bring it closer to clinical application.